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Compound of Interest

Compound Name:
THULIUM(III) CHLORIDE

HEXAHYDRATE

CAS No.: 1331-74-4

Cat. No.: B1143357 Get Quote

)

Executive Summary & Immediate Action
Thulium(III) Chloride Hexahydrate is a rare-earth metal salt.[1] While it possesses low acute

toxicity compared to heavy metals like mercury or lead, it is a skin, eye, and respiratory irritant

and is strictly regulated in wastewater streams due to bioaccumulation risks.

Core Directive: Do NOT dispose of this compound via sanitary sewer (sink drains) or regular

trash.[1] All disposal must occur through a licensed hazardous waste contractor or via an in-

house precipitation protocol to reduce volume.[1]

Chemical Profile & Risk Assessment
Understanding the chemical behavior of

is prerequisite to safe handling.[1] This compound is hygroscopic; upon exposure to moisture, it
can hydrolyze slightly, lowering surface pH and causing irritation.[1]
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Parameter Specification Operational Implication

CAS Number 1331-74-4 Use for waste manifesting.[1]

Appearance Green crystalline solid
Visual identification of

contamination.[1]

Solubility Highly soluble in water

High Risk: Easily enters

wastewater if spills are washed

down drains.[1]

Acidity Weakly acidic in solution
Corrosive potential to soft

metals; skin irritant.[1]

Stability Hygroscopic

Keep containers tightly sealed;

moisture turns solid into sticky

paste.[1]

GHS Hazard Classification
Code Hazard Statement Mechanism of Action

H315 Causes skin irritation
Hydrolysis on skin surface

releases acidic ions.[1]

H319 Causes serious eye irritation

Ionic strength and acidity

damage mucous membranes.

[1]

H335 May cause respiratory irritation
Dust inhalation irritates the

upper respiratory tract.[1]

Disposal Workflows
Select the workflow below that matches your waste state.

Scenario A: Solid Waste (Expired or Spilled Material)
Applicable for: Old reagent bottles, spill cleanup residues, contaminated paper/PPE.[2]

Segregation: Do not mix with organic solvents or strong oxidizers.[1]
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Containerization: Place material in a wide-mouth high-density polyethylene (HDPE) or glass

jar.

Scientist's Note: Avoid metal containers as the chloride ion can accelerate corrosion in

humid conditions.[1]

Labeling: Affix a hazardous waste label with the full chemical name: "Thulium(III) Chloride
Hexahydrate – Inorganic Solid Waste."

Storage: Store in a dry, cool area until pickup. Ensure the lid is taped if the material is

deliquescent (absorbed water).[1]

Scenario B: Aqueous Waste (Solutions)
Applicable for: Experimental byproducts, mother liquors.[2]

Option 1: Direct Disposal (Small Volumes < 5L)[2]

Collect in a chemically compatible carboy (HDPE/Polypropylene).[1]

Label as "Aqueous Waste with Thulium Salts."

List pH on the label (check with strips).[1]

Critical: Do not mix with fluoride-containing wastes (e.g., HF, NaF).[1]

Reasoning: Lanthanides react with fluoride to form insoluble precipitates (

) that can clog containers or encapsulate hazards, complicating analysis.[1]

Option 2: Volume Reduction via Precipitation (Large Volumes > 5L) Use this protocol to

separate the heavy metal from the water, allowing the water to be treated as non-hazardous

(subject to local testing) and reducing the mass of hazardous waste.[2]

Protocol: Hydroxide Precipitation of Thulium
Objective: Convert soluble
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into insoluble Thulium Hydroxide (

).[2][1]

Preparation: Move waste solution to a stirred vessel in a fume hood.

pH Adjustment: Slowly add 10% Sodium Hydroxide (NaOH) or Ammonium Hydroxide (

) while monitoring pH.[2][1]

Target Point: Raise pH to 9.0 – 10.0.

Mechanism:[2][3][4][5]

[2][1]

Observation: A gelatinous white/pale green precipitate will form.[1]

Digestion: Stir for 30 minutes, then let settle for 2-4 hours.

Filtration: Filter the supernatant through a Buchner funnel (Whatman #1 or equivalent).[1]

Disposal:

Solid Cake: Dispose of as solid hazardous waste (see Scenario A).[1]

Filtrate (Liquid): Test for residual Thulium (using colorimetric agents like Xylenol Orange or

ICP-MS if available).[1] If clear, neutralize to pH 7 and dispose of according to local non-

hazardous water regulations (consult your EHS officer first).

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for Thulium waste management.
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Waste Generation:
Thulium(III) Chloride

Determine Physical State

Solid Waste
(Powder/Crystals) Aqueous Solution

Segregate in HDPE Container
Label: 'Inorganic Solid' Volume > 5 Liters?

Direct Containerization
Label: 'Aqueous Thulium Waste'

No

Precipitation Protocol

Yes

Add NaOH to pH 9-10
Filter Precipitate

Filtrate (Liquid)
Neutralize & Test

Sludge (Solid)
Dispose as Solid Waste

Click to download full resolution via product page

Caption: Operational decision tree for segregating and treating Thulium(III) Chloride waste

streams based on physical state and volume.
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RCRA Classification (USA)
Thulium(III) Chloride is not a P-listed or U-listed waste under the Resource Conservation and

Recovery Act (RCRA).[1] However, as a generator, you must perform a waste determination.[1]

Characteristic Check: It is generally not ignitable, corrosive (unless in highly acidic solution),

or reactive.[1]

Toxicity: While not on the TC list (Toxicity Characteristic), many states regulate "soluble salts

of rare earth metals" under broad toxicity definitions. Always treat as hazardous.

Emergency Spills[1]
PPE: Nitrile gloves, safety goggles, lab coat.[1] (N95 mask if dust is present).[1]

Containment: Cover spill with wet paper towels (to prevent dust) or an inert absorbent

(vermiculite).[1]

Cleanup: Scoop into a waste container. Wash the area with water; collect the wash water as

hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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